Cas no 1592661-78-3 (4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one)
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one
- 1592661-78-3
- EN300-1850321
-
- Inchi: 1S/C7H11N3O/c1-6(11)3-4-7-5-8-9-10(7)2/h5H,3-4H2,1-2H3
- InChI Key: LPLQDJJJJBLMBK-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1=CN=NN1C
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 47.8Ų
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850321-0.05g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-0.1g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-0.25g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-0.5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-1.0g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 1g |
$1629.0 | 2023-06-02 | ||
| Enamine | EN300-1850321-2.5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-5.0g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 5g |
$4722.0 | 2023-06-02 | ||
| Enamine | EN300-1850321-10.0g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 10g |
$7004.0 | 2023-06-02 | ||
| Enamine | EN300-1850321-1g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1850321-5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one |
1592661-78-3 | 5g |
$2443.0 | 2023-09-19 |
4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one
4-(1-Methyl-1H-1,2,3-triazol-5-yl)butan-2-one (CAS No. 1592661-78-3): A Comprehensive Overview
4-(1-Methyl-1H-1,2,3-triazol-5-yl)butan-2-one (CAS No. 1592661-78-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole moiety and ketone functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The triazole ring is a well-known heterocyclic structure that is widely used in the design and synthesis of bioactive molecules. The presence of this ring in 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one confers several advantageous properties, including enhanced stability, improved solubility, and increased binding affinity to biological targets. These properties are crucial for the development of effective pharmaceutical agents.
Recent studies have highlighted the potential of 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The triazole moiety is known to disrupt fungal cell wall synthesis, making it an attractive target for the development of new antifungal drugs.
In addition to its antifungal properties, 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cancer cell survival and proliferation.
The ketone functional group in 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one plays a crucial role in its biological activity. Ketones are known to participate in various chemical reactions, including Michael addition and aldol condensation, which can enhance the reactivity and versatility of the molecule. This property makes 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one an excellent starting material for the synthesis of more complex bioactive molecules.
The synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one can be achieved through several routes. One common method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective process for forming 1,2,3-triazoles. This reaction is widely used in click chemistry due to its robustness and compatibility with a variety of functional groups.
The CuAAC reaction typically proceeds via the formation of a copper(I) azide intermediate, which then reacts with an alkyne to form the desired triazole product. The use of this methodology allows for the facile introduction of the triazole moiety into a wide range of molecular scaffolds, making it a powerful tool for medicinal chemists.
In terms of safety and handling, 4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.
The future prospects for 4-(1-methyl-1H-1,2,3-triazol-5-y l)butan - 2 - one strong > are promising . Ongoing research aims to further elucidate its biological mechanisms and explore its potential applications in various therapeutic areas . With its unique combination of structural features and biological activities , this compound represents a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers . p > article > response >
1592661-78-3 (4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)